Cas no 18852-14-7 (2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione)

• Product Name: 2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione
• CAS No: 18852-14-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD01663691
• CID: 1383446
• PubChem ID: 29305
• Update Time: 2025-11-06

2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-1H-1,3,4-benzotriazepine-2,5-dione
• 2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione
• 1,3,4-Benzotriazepine-1H-2,5-dione
• 18852-14-7
• EN300-2008097
• BRN 0746222
• 1H-1,3,4-Benzotriazepine-2,5-dione, 3,4-dihydro-
• DTXSID70172208

• MDL： MFCD01663691
• Inchi： 1S/C8H7N3O2/c12-7-5-3-1-2-4-6(5)9-8(13)11-10-7/h1-4H,(H,10,12)(H2,9,11,13)
• InChI Key： CVZWVWUMINKTDA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(NN1)=O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 70.23